5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide

• IUPAC Name: 5-chloro-4-methoxythiophene-3-carboxamide
• InChI: InChI=1S/C6H6ClNO2S/c1-10-4-3(6(8)9)2-11-5(4)7/h2H,1H3,(H2,8,9)
• InChI Key: TVSHZZZNFVIDJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC=C1C(=O)N)Cl
• Molecular Formula: C6H6ClNO2S
• Molecular Weight: 191.64 g/mol

Description

5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide is a unique chemical compound. It belongs to the class of halogenated heterocycles. The empirical formula of this compound is C6H5ClO3S and it has a molecular weight of 192.62.

Scientific Research Applications

5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide is used in a variety of scientific research applications, including organic synthesis, drug development, and biochemistry. In organic synthesis, this compound is used as a synthetic intermediate in the synthesis of various heterocyclic compounds. In drug development, this compound is used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents. In biochemistry, this compound is used as a reagent in the synthesis of various biomolecules, such as proteins and nucleic acids.

Mechanism of Action

Target of Action

This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

It’s known that amide derivatives, such as this compound, often interact with their targets through hydrogen bonding, which can result in changes to the target’s function .

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide in laboratory experiments has several advantages. First, it is an inexpensive and readily available reagent. Second, it is a relatively stable compound, and can be stored for long periods of time. Third, it can be used in a variety of laboratory experiments, such as organic synthesis, drug development, and biochemistry.
However, there are also some limitations to the use of this compound in laboratory experiments. First, it is a toxic compound, and must be handled with care. Second, it is a reactive compound, and can react with other chemicals in the laboratory. Finally, it is a relatively unstable compound, and can decompose over time if not stored correctly.

Future Directions

There are a number of potential future directions for the use of 5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide in scientific research. First, it could be used as a starting material for the synthesis of other organic compounds, such as heterocyclic compounds and pharmaceuticals. Second, it could be used as a reagent in the synthesis of various biomolecules, such as proteins and nucleic acids. Third, it could be used as a reagent in the synthesis of various materials, such as polymers and nanoparticles. Finally, it could be used as a reagent in the synthesis of various catalysts, such as enzymes and metal complexes.

Synthesis Methods

5-Chloro-4-methoxy-thiophene-3-carboxylic acid amide can be synthesized in a laboratory by combining 5-chlorothiophene-3-carboxylic acid and 4-methoxybenzamide in an acid-catalyzed reaction. The reaction is performed in an organic solvent such as ethanol, and the reaction temperature is kept at around 50°C. The reaction is complete after a few hours, and the product is isolated by filtration and recrystallization.